Cas no 531-88-4 (5,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one)
531-88-4 structure
Product Name:5,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one
CAS No:531-88-4
MF:C10H10O4
MW:194.184003353119
MDL:MFCD00086313
CID:381365
PubChem ID:230460
Update Time:2025-04-19
5,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one Chemical and Physical Properties
Names and Identifiers
-
- 5,6-Dimethoxyisobenzofuran-1(3H)-one
- 1(3H)-Isobenzofuranone,5,6-dimethoxy-
- 5,6-DIMETHOXYISOBENZOFURAN-1(3H)-ONENSC25379
- Macconine
- m-Meconin
- 5,6-dimethoxy-2-benzofuran-1(3H)-one
- 5,6-Dimethoxy-3H-isobenzofuran-1-one
- 5,6-dimethoxynicotinic acid nitrile
- 5,6-Dimethoxynicotinonitrile
- 5,6-dimethoxyphthalide
- 5,6-DIMETHOXY-PHTHALIDE
- AC1Q472Q
- ACMC-209996
- AG-A-79120
- ANW-16264
- CTK6J5190
- meta-meconin
- SureCN1849319
- NSC 25379
- meta-Meconine
- Nsc25379
- METAMECONINE
- 5,6-dimethoxy-3H-2-benzofuran-1-one
- UKFAWRZYFYOXEG-UHFFFAOYSA-N
- 5,6-dimethoxy-3 h-isobenzofuran-1-one
- 1(3H)-Isobenzofuranone, 5,6-dimethoxy-
- 5,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one
- metameconin
- 5,6-dimethoxy-3-hydroisobenzofuran-1-one
- Meconinm
- Spectrum_001281
- SpecPlus_000200
- 5,6-dimethoxy-phthal
- KBio2_001761
- F11028
- CCG-38473
- SDCCGMLS-0066483.P001
- VU0243943-3
- DivK1c_006296
- SR-05000002427-1
- MFCD00086313
- Spectrum5_001648
- AKOS000265096
- BCP31068
- CHEBI:113547
- NCGC00095581-01
- F3292-0464
- SPBio_001864
- Spectrum4_001181
- Spectrum2_001902
- Spectrum3_001042
- SPECTRUM300062
- SY112692
- AP-065/40649144
- BRD-K94324294-001-03-5
- BRD-K94324294-001-02-7
- NSC-25379
- A923416
- KBio3_001784
- CS-0061921
- 531-88-4
- SCHEMBL800990
- KBio2_004329
- DTXSID20282301
- 759409-69-3
- CHEMBL1559465
- KBio2_006897
- 5,6-Dimethoxy-3 H-isobenzofuran-1-one, AldrichCPR
- 5,6-dimethoxy-1(3H)-Isobenzofuranone
- AS-10523
- SR-05000002427
- Q27194441
- FT-0660005
- KBio1_001240
- AB00052752-02
- 1(3H)-Isobenzofuranone,6-dimethoxy-
- KBioGR_001841
- KBioSS_001761
- NCGC00095581-02
- A838556
- BSPBio_002564
- DB-075038
- STK234719
- ALBB-020808
-
- MDL: MFCD00086313
- Inchi: 1S/C10H10O4/c1-12-8-3-6-5-14-10(11)7(6)4-9(8)13-2/h3-4H,5H2,1-2H3
- InChI Key: UKFAWRZYFYOXEG-UHFFFAOYSA-N
- SMILES: O1C(C2C=C(C(=CC=2C1)OC)OC)=O
Computed Properties
- Exact Mass: 194.0579
- Monoisotopic Mass: 194.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.8
- XLogP3: 1.3
Experimental Properties
- Density: 1.260±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 159 ºC (methanol )
- Boiling Point: 424.951°C at 760 mmHg
- Flash Point: 184.6°C
- Refractive Index: 1.547
- Solubility: Slightly soluble (1.4 g/l) (25 º C),
- PSA: 44.76
5,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C
5,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A302485-100mg |
5,6-Dimethoxyisobenzofuran-1(3H)-one |
531-88-4 | 95% | 100mg |
$6.0 | 2025-02-26 | |
| Ambeed | A302485-250mg |
5,6-Dimethoxyisobenzofuran-1(3H)-one |
531-88-4 | 95% | 250mg |
$8.0 | 2025-02-26 | |
| Ambeed | A302485-1g |
5,6-Dimethoxyisobenzofuran-1(3H)-one |
531-88-4 | 95% | 1g |
$31.0 | 2025-02-26 | |
| Ambeed | A302485-5g |
5,6-Dimethoxyisobenzofuran-1(3H)-one |
531-88-4 | 95% | 5g |
$154.0 | 2025-02-26 | |
| Ambeed | A302485-10g |
5,6-Dimethoxyisobenzofuran-1(3H)-one |
531-88-4 | 95% | 10g |
$307.0 | 2025-02-26 | |
| Ambeed | A302485-25g |
5,6-Dimethoxyisobenzofuran-1(3H)-one |
531-88-4 | 95% | 25g |
$739.0 | 2025-02-26 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY112692-10g |
5,6-Dimethoxyphthalide |
531-88-4 | ≥95% | 10g |
¥1549.00 | 2024-07-10 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB33426-1g |
5,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one |
531-88-4 | 97% | 1g |
504.00 | 2021-06-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB33426-5g |
5,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one |
531-88-4 | 97% | 5g |
1828.00 | 2021-06-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB33426-10g |
5,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one |
531-88-4 | 97% | 10g |
2983.00 | 2021-06-01 |
5,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
531-88-4 (5,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one) Related Products
- 139016-00-5(1(3H)-Isobenzofuranone, 5-methoxy-6-(phenylmethoxy)-)
- 17078-61-4(Dimethyl 4,5-dimethoxyphthalate)
- 4741-58-6(4,5-Dimethoxyisobenzofuran-1(3H)-one)
- 4741-62-2(5-Methoxy-3H-isobenzofuran-1-one)
- 75339-77-4(1(3H)-Isobenzofuranone, 4,5-dimethoxy-7-methyl-)
- 4741-63-3(6-Methoxyphthalide)
- 15364-83-7(Benzoic acid, 4,5-dimethoxy-2-methyl-, ethyl ester)
- 759409-69-3(5,6-Dimethoxy-2-benzofuran-1(3H)-one)
- 4442-57-3(Furo[3,4-g]-1,4-benzodioxin-6,8-dione, 2,3-dihydro- (9CI))
- 139016-01-6(1(3H)-Isobenzofuranone, 6-methoxy-5-(phenylmethoxy)-)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent